Cas no 1017445-06-5 (1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol)

1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol structure
1017445-06-5 structure
Product name:1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol
CAS No:1017445-06-5
MF:C12H17NO2
MW:207.268883466721
MDL:MFCD10003950
CID:4567422
PubChem ID:24275485

1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • [1-(4-Methoxyphenyl)pyrrolidin-3-yl]methanol
    • 3-Pyrrolidinemethanol, 1-(4-methoxyphenyl)-
    • 1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol
    • MDL: MFCD10003950
    • Inchi: 1S/C12H17NO2/c1-15-12-4-2-11(3-5-12)13-7-6-10(8-13)9-14/h2-5,10,14H,6-9H2,1H3
    • InChI Key: PFJUHUNKVLCGRR-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(OC)C=C2)CCC(CO)C1

Computed Properties

  • Exact Mass: 207.125929g/mol
  • Monoisotopic Mass: 207.125929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.7Ų
  • Molecular Weight: 207.27g/mol

1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-255327-5.0g
[1-(4-methoxyphenyl)pyrrolidin-3-yl]methanol
1017445-06-5 95.0%
5.0g
$1862.0 2025-02-20
Enamine
EN300-255327-10.0g
[1-(4-methoxyphenyl)pyrrolidin-3-yl]methanol
1017445-06-5 95.0%
10.0g
$2762.0 2025-02-20
Enamine
EN300-255327-0.5g
[1-(4-methoxyphenyl)pyrrolidin-3-yl]methanol
1017445-06-5 95.0%
0.5g
$501.0 2025-02-20
TRC
M226890-100mg
[1-(4-Methoxyphenyl)pyrrolidin-3-yl]methanol
1017445-06-5
100mg
$ 230.00 2022-06-04
Enamine
EN300-255327-1.0g
[1-(4-methoxyphenyl)pyrrolidin-3-yl]methanol
1017445-06-5 95.0%
1.0g
$642.0 2025-02-20
Enamine
EN300-255327-2.5g
[1-(4-methoxyphenyl)pyrrolidin-3-yl]methanol
1017445-06-5 95.0%
2.5g
$1260.0 2025-02-20
Enamine
EN300-255327-10g
[1-(4-methoxyphenyl)pyrrolidin-3-yl]methanol
1017445-06-5 95%
10g
$2762.0 2023-09-14
A2B Chem LLC
AW43707-2.5g
[1-(4-methoxyphenyl)pyrrolidin-3-yl]methanol
1017445-06-5 95%
2.5g
$1362.00 2024-04-20
Aaron
AR01C43R-1g
[1-(4-methoxyphenyl)pyrrolidin-3-yl]methanol
1017445-06-5 95%
1g
$908.00 2023-12-16
Aaron
AR01C43R-5g
[1-(4-methoxyphenyl)pyrrolidin-3-yl]methanol
1017445-06-5 95%
5g
$2586.00 2023-12-16

1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol Related Literature

Additional information on 1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol

1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol: An Overview of Its Structure, Properties, and Applications

1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol (CAS No. 1017445-06-5) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3S)-1-(4-methoxyphenyl)pyrrolidin-3-ylmethanol or (3R)-1-(4-methoxyphenyl)pyrrolidin-3-ylmethanol, is characterized by its chiral pyrrolidine ring and a methoxy-substituted phenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The molecular formula of 1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol is C12H17NO2, and its molecular weight is approximately 207.26 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical properties, including melting point, boiling point, and solubility, are crucial for its handling and application in laboratory settings.

In terms of its chemical structure, the presence of the chiral center at the pyrrolidine ring imparts enantiomeric selectivity to 1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol. This enantiomeric purity is essential for many pharmaceutical applications where the biological activity can differ significantly between enantiomers. The methoxy-substituted phenyl group contributes to the compound's lipophilicity and influences its interaction with biological targets.

1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol has been extensively studied for its potential therapeutic applications. Recent research has focused on its role as an intermediate in the synthesis of drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems makes it a promising candidate for further development in these areas.

A study published in the Journal of Medicinal Chemistry highlighted the use of 1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol in the synthesis of novel acetylcholinesterase inhibitors. These inhibitors have shown promising results in preclinical studies for their potential to improve cognitive function in Alzheimer's disease patients. The unique structure of 1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol allows for fine-tuning of the inhibitor's potency and selectivity, which is crucial for developing effective therapeutic agents.

Beyond neurological applications, 1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol has also been explored for its anti-inflammatory properties. Research conducted at a leading pharmaceutical institute demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity in both in vitro and in vivo models. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis.

The synthetic versatility of 1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol has also made it an attractive starting material for the development of new drug candidates. Its reactivity with various functional groups allows chemists to introduce diverse substituents that can enhance or modify the biological activity of the final product. This flexibility is particularly valuable in drug discovery programs where rapid optimization cycles are essential.

In addition to its pharmaceutical applications, 1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol has found use in other areas of chemical research. For instance, it serves as a key intermediate in the synthesis of chiral ligands used in asymmetric catalysis. These ligands play a critical role in enabling enantioselective reactions, which are essential for producing optically pure compounds with high efficiency.

The safety profile of 1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol has been extensively evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects when used appropriately. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety.

In conclusion, 1-(4-Methoxyphenyl)pyrrolidin-3-ylmethanol (CAS No. 1017445-06-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for developing new drugs and bioactive molecules. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.

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